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Compound of Interest

Compound Name:
3-Ethoxy-N,N-diethyl-4-

hydroxybenzamide

CAS No.: 13898-68-5

Cat. No.: B080867

Get Quote

Introduction & Scientific Rationale
Etamivan (N,N-diethyl-4-hydroxy-3-methoxybenzamide), also known as Ethamivan, is a highly

lipophilic vanillic acid derivative historically utilized as a central nervous system (CNS) and

respiratory stimulant ([1]). In contemporary neuropharmacology and respiratory research, it is

frequently employed in in vitro models to study medullary respiratory center activation and

barbiturate overdose reversal ([2], [3]).

Mechanism of Action (MOA): Etamivan functions as a methylxanthine-like stimulant. It exerts its

effects primarily by inhibiting the phosphodiesterase (PDE) enzyme, which prevents the

catabolism of intracellular cyclic adenosine monophosphate (cAMP) ([3]). Concurrently, it acts

as an antagonist at adenosine receptors, removing the inhibitory tone on neural activity ([3]).

This dual mechanism significantly enhances the excitability of the brainstem's medullary

respiratory centers, leading to an increase in the depth of respiration ([4]).
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Fig 1: Etamivan mechanism of action via PDE inhibition and adenosine receptor antagonism.

Physicochemical Properties & Formulation
Causality
Due to its specific chemical structure, Etamivan presents distinct solubility challenges. It is

highly soluble in polar aprotic solvents like Dimethyl sulfoxide (DMSO) but exhibits poor

spontaneous solubility in aqueous buffers ([5], [2]).

Table 1: Physicochemical Properties of Etamivan
Property Value Rationale / Implication

CAS Number 304-84-7
Unique identifier for sourcing

high-purity (>98%) reagent ().

Molecular Weight 223.27 g/mol

Required for precise molarity

calculations (e.g., 22.33

mg/mL = 100 mM).

Solubility (DMSO) ≥ 36 mg/mL (~161 mM)
DMSO is the optimal primary

solvent for master stocks ([5]).

Solubility (Water) < 1 mg/mL (Spontaneous)

Direct addition to aqueous

media causes precipitation.

Cosolvents are required ([2]).

Storage (Stock)
-20°C (1 year) / -80°C (2

years)

Prevents thermal degradation

and maintains long-term

stability ([2]).
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To ensure reproducibility and cellular viability, the preparation of Etamivan must follow a strict

solvent-bridging protocol. The following methodologies are designed as self-validating systems,

ensuring that physical phase separation or contamination is caught before application.

Protocol A: Preparation of 100 mM Etamivan Master
Stock in 100% DMSO
Objective: Create a concentrated, sterile master stock that minimizes the final solvent volume

introduced to cell cultures.

Equilibration: Allow the lyophilized Etamivan powder to reach room temperature inside a

desiccator for 30 minutes.

Causality: Prevents atmospheric moisture condensation on the hygroscopic powder, which

could alter the molarity and degrade the compound.

Weighing: Weigh exactly 22.33 mg of Etamivan powder under a sterile laminar flow hood.

Dissolution: Add 1.0 mL of sterile, anhydrous, cell-culture grade DMSO to the powder.

Homogenization: Vortex vigorously for 30–60 seconds. If the solution is not entirely clear,

sonicate in a room-temperature water bath for 5 minutes ([5]).

Validation: Visually inspect the tube against a dark background; the solution must be

completely transparent with no particulate matter ([2]).

Sterilization: Draw the solution into a sterile Luer-lock syringe and filter it through a 0.22 µm

PTFE (Polytetrafluoroethylene) syringe filter into a sterile tube.

Causality: PTFE is chemically compatible with 100% DMSO. Utilizing standard PES

(Polyethersulfone) or PVDF filters will result in membrane dissolution, compromising

sterility and introducing toxic polymers into the stock.

Storage: Aliquot the sterile solution into amber microcentrifuge tubes (50–100 µL per tube) to

protect from light. Store immediately at -20°C or -80°C (, [2]).
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Protocol B: Preparation of Aqueous Working Solution
(Cosolvent Method)
Objective: Formulate a precipitation-free aqueous dilution for assays requiring high

concentrations of Etamivan (≥ 2.5 mg/mL) ([2]). Note: Direct dilution of the DMSO stock into

PBS or DMEM often results in rapid crystallization. A cosolvent gradient is required.

Initial Aliquot: Transfer 100 µL of the 100 mM DMSO Master Stock into a sterile tube.

Cosolvent Addition (PEG300): Add 400 µL of PEG300 and vortex thoroughly.

Causality: PEG300 acts as a bridging solvent, reducing the dielectric constant gap

between DMSO and water ([2]).

Surfactant Addition (Tween-80): Add 50 µL of Tween-80 and vortex vigorously.

Causality: Tween-80 is a non-ionic surfactant that forms protective micelles around the

lipophilic Etamivan molecules, preventing aggregation ([2]).

Aqueous Phase Addition: Dropwise, add 450 µL of sterile Saline (0.9% NaCl) or assay buffer

while continuously vortexing.

Validation: The final solution should remain a clear liquid. If phase separation or

cloudiness occurs, apply mild heat (37°C) and sonicate until clear ([2]).

Final Concentration: This yields a 10 mM Etamivan solution in a solvent vehicle of 10%

DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline ([2]). Further dilute this working solution

into your final assay media, ensuring the final DMSO concentration remains below the

cytotoxic threshold for your specific cell line (typically < 0.5% v/v).
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1. Weigh Etamivan Powder
(Under sterile hood)

2. Dissolve in 100% DMSO
(Vortex & Sonicate)

3. Sterile Filtration
(0.22 µm PTFE syringe filter)

 Ensure clear solution

4. Aliquot Master Stock
(e.g., 100 mM)

 Use PTFE, not PES

5. Store at -20°C or -80°C
(Desiccated, dark)

6. Dilute in Aqueous Buffer
(Cosolvent method prior to assay)

 Thaw on ice
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Fig 2: Workflow for the preparation and storage of sterile Etamivan stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

